Cas no 67952-30-1 (bis(2-hydroxypropyl)ammonium citrate)
67952-30-1 structure
Product Name:bis(2-hydroxypropyl)ammonium citrate
CAS No:67952-30-1
MF:C12H23NO9
MW:325.312324762344
CID:967959
PubChem ID:21118216
Update Time:2025-04-19
bis(2-hydroxypropyl)ammonium citrate Chemical and Physical Properties
Names and Identifiers
-
- bis(2-hydroxypropyl)ammonium citrate
- 2-hydroxypropane-1,2,3-tricarboxylic acid,3-(3-hydroxypropylamino)propan-1-ol
- 67952-30-1
- 2-Hydroxypropane-1,2,3-tricarboxylic acid--1,1'-azanediyldi(propan-2-ol) (1/1)
- DTXSID00987342
- GNSMVJZPJVSHOU-UHFFFAOYSA-N
-
- Inchi: 1S/C6H15NO2.C6H8O7/c1-5(8)3-7-4-6(2)9;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-9H,3-4H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
- InChI Key: GNSMVJZPJVSHOU-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)(CC(=O)O)CC(=O)O.OC(C)CNCC(C)O
Computed Properties
- Exact Mass: 325.13728131g/mol
- Monoisotopic Mass: 325.13728131g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 287
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 185Ų
bis(2-hydroxypropyl)ammonium citrate Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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